Cas no 51632-40-7 (2-Cyclohex-1-enyl-butyric Acid Ethyl Ester)

• Product Name: 2-Cyclohex-1-enyl-butyric Acid Ethyl Ester
• CAS No: 51632-40-7
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 935644
• Update Time: 2025-10-29

2-Cyclohex-1-enyl-butyric Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(cyclohex-1-en-1-yl)butanoate
• 2-CYCLOHEX-1-ENYL-BUTYRIC ACID ETHYL ESTER
• AC1L6M61
• AC1Q322P
• AC1Q63N2
• CTK1H2359
• ETHYL 2-(1-CYCLOHEXENYL)BUTANOATE
• NSC163290
• 2-Cyclohex-1-enyl-butyric Acid Ethyl Ester

• Inchi： 1S/C12H20O2/c1-3-11(12(13)14-4-2)10-8-6-5-7-9-10/h8,11H,3-7,9H2,1-2H3
• InChI Key： ZVLKCNVKMAUQOB-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC)C1=CCCCC1)=O

Computed Properties

• Exact Mass: 196.1464

Experimental Properties

• PSA: 26.3

Additional information on 2-Cyclohex-1-enyl-butyric Acid Ethyl Ester

2-Cyclohex-1-enyl-butyric Acid Ethyl Ester and Its Significance in Modern Chemical Research

2-Cyclohex-1-enyl-butyric Acid Ethyl Ester, with the CAS number 51632-40-7, is a compound of considerable interest in the field of organic chemistry and pharmaceutical research. This ester, derived from cyclohex-1-enyl butyric acid, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry. The compound's molecular structure, featuring a cyclohexene ring conjugated with a butyric acid ethyl ester moiety, lends itself to diverse applications in drug development and material science.

The chemical formula of 2-Cyclohex-1-enyl-butyric Acid Ethyl Ester is C₁₁H₁₈O₃, reflecting its composition of carbon, hydrogen, and oxygen atoms. The presence of the cyclohexene ring provides the molecule with aromatic-like stability while the ester group enhances its solubility in various organic solvents. This balance of structural features makes it an attractive candidate for further chemical modifications and functionalization.

In recent years, there has been growing interest in the potential applications of 2-Cyclohex-1-enyl-butyric Acid Ethyl Ester in pharmaceutical research. Its unique structural motifs have prompted investigations into its role as a precursor for more complex molecules. For instance, researchers have explored its utility in synthesizing bioactive compounds that mimic natural products with therapeutic properties. The compound's ability to serve as a scaffold for drug-like molecules has made it a focal point in medicinal chemistry.

One of the most compelling aspects of 2-Cyclohex-1-enyl-butyric Acid Ethyl Ester is its versatility in chemical transformations. The cyclohexene ring can undergo various reactions, including hydrogenation, oxidation, and coupling reactions, while the ester group can be hydrolyzed or converted into other functional groups. These reactivities have enabled chemists to tailor the molecule for specific applications, such as the synthesis of novel pharmaceuticals or advanced materials.

Recent studies have highlighted the compound's significance in the development of anti-inflammatory agents. Researchers have discovered that derivatives of 2-Cyclohex-1-enyl-butyric Acid Ethyl Ester exhibit promising anti-inflammatory properties by modulating key signaling pathways involved in inflammation. These findings align with broader trends in drug discovery, where natural product-inspired molecules are being leveraged to develop innovative therapeutic strategies.

The synthesis of 2-Cyclohex-1-enyl-butyric Acid Ethyl Ester has also been optimized for industrial-scale production. Advances in catalytic processes and green chemistry principles have enabled more efficient and sustainable methods for its preparation. These developments are crucial for ensuring that the compound remains accessible for research and commercial applications without compromising environmental standards.

In addition to its pharmaceutical potential, 2-Cyclohex-1-enyl-butyric Acid Ethyl Ester has found applications in material science. Its unique molecular structure makes it suitable for use as a monomer or intermediate in polymer synthesis. Researchers have explored its incorporation into polymeric materials to enhance their mechanical properties or to impart specific functionalities. Such innovations underscore the compound's broad utility beyond traditional pharmaceuticals.

The future prospects of 2-Cyclohex-1-enyl-butyric Acid Ethyl Ester are promising, with ongoing research expected to uncover new applications and refine existing ones. Collaborative efforts between academia and industry will be essential to translate laboratory findings into practical solutions. As our understanding of molecular interactions deepens, compounds like 51632-40-7 will continue to play a pivotal role in advancing chemical science and technology.